Cas no 1507625-31-1 (2,4-Piperidinedione, 1-(2-methylphenyl)-)

• Product Name: 2,4-Piperidinedione, 1-(2-methylphenyl)-
• CAS No: 1507625-31-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6112057
• PubChem ID: 79517902
• Update Time: 2025-06-20

2,4-Piperidinedione, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Piperidinedione, 1-(2-methylphenyl)-
• AKOS018073417
• CS-0250913
• 1-(o-Tolyl)piperidine-2,4-dione
• EN300-5273818
• 1-(2-Methylphenyl)piperidine-2,4-dione
• 1507625-31-1

• Inchi： 1S/C12H13NO2/c1-9-4-2-3-5-11(9)13-7-6-10(14)8-12(13)15/h2-5H,6-8H2,1H3
• InChI Key： CMWHQDUAVIYQSV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)CCC(=O)CC1=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 464.0±38.0 °C(Predicted)
• pka: 8.28±0.20(Predicted)

Additional information on 2,4-Piperidinedione, 1-(2-methylphenyl)-

Introduction to 2,4-Piperidinedione, 1-(2-methylphenyl)- (CAS No: 1507625-31-1)

2,4-Piperidinedione, 1-(2-methylphenyl)-, identified by the Chemical Abstracts Service Number (CAS No) 1507625-31-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the piperidine class, characterized by a six-membered ring containing one nitrogen atom. The presence of a carbonyl group at the 2- and 4-positions and a methylphenyl substituent at the 1-position imparts unique reactivity and potential biological activity. The compound has garnered attention due to its structural features and its implications in synthetic chemistry and drug development.

The molecular structure of 1-(2-methylphenyl)-2,4-piperidinedione consists of a piperidine core with two carbonyl groups positioned at the 2- and 4-positions, enhancing its potential as a building block in medicinal chemistry. The phenyl ring at the 1-position, specifically a methylphenyl group (also known as an isopropylbenzene derivative), introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. This combination of functional groups makes it a versatile intermediate for the synthesis of more complex molecules.

In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidinediones, in particular, have been explored for their potential as kinase inhibitors, protease inhibitors, and other therapeutic applications. The specific substitution pattern in 1-(2-methylphenyl)-2,4-piperidinedione suggests that it may exhibit inhibitory properties against certain enzymes or receptors, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its utility in medicinal chemistry as a scaffold for drug discovery. The piperidine ring is a common motif in many approved drugs, owing to its ability to mimic natural amino acid structures and interact favorably with biological targets. By modifying the substituents on the piperidine ring, chemists can fine-tune the properties of the compound to achieve desired pharmacological effects. The presence of multiple reactive sites in 1-(2-methylphenyl)-2,4-piperidinedione allows for diverse chemical modifications, enabling the synthesis of analogues with tailored biological activities.

Recent studies have highlighted the importance of piperidinediones in developing novel therapeutic agents. For instance, derivatives of piperidinediones have been investigated for their potential antiviral and anticancer properties. The structural features of these compounds can be leveraged to develop inhibitors that target specific pathways involved in disease progression. The methylphenyl substituent in 1-(2-methylphenyl)-2,4-piperidinedione may contribute to its ability to bind tightly to biological targets, enhancing its efficacy as a therapeutic agent.

The synthesis of 1-(2-methylphenyl)-2,4-piperidinedione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by cyclization steps to form the piperidine ring. The introduction of the carbonyl groups at the 2- and 4-positions typically involves oxidation reactions or carbonylation processes. The final step often involves functionalizing the methylphenyl group through electrophilic aromatic substitution or other coupling reactions.

In addition to its pharmaceutical applications, 1-(2-methylphenyl)-2,4-piperidinedione has potential uses in materials science and industrial chemistry. Its unique structural features make it a candidate for developing new polymers or specialty chemicals with specific properties. For example, it could be used as a monomer in polymer synthesis or as an intermediate in producing dyes and pigments.

The chemical reactivity of 1-(2-methylphenyl)-2,4-piperidinedione allows for further functionalization through various chemical transformations. This flexibility makes it an attractive starting material for synthesizing more complex molecules with tailored properties. Researchers can exploit its multiple reactive sites to introduce different functional groups or modify existing ones, leading to novel compounds with enhanced biological activity or material properties.

The pharmacological evaluation of 1-(2-methylphenyl)-2,4-piperidinedione is an ongoing area of research. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and cancer progression. These preliminary findings suggest that it may have therapeutic value in treating these conditions. Further preclinical studies are needed to validate these observations and explore potential side effects or interactions with other drugs.

The future prospects for 1-(2-methylphenyl)-2,4-piperidinedione are promising given its structural versatility and potential biological activities. As research continues in medicinal chemistry and drug development, this compound is likely to play an important role in discovering new therapeutic agents. Its unique combination of functional groups makes it a valuable scaffold for designing molecules with improved efficacy and reduced toxicity.

In conclusion,1-(2-methylphenyl)-2,4-piperidinedione (CAS No: 1507625-31-1) is a significant compound with broad applications in synthetic chemistry and pharmaceutical research. Its structural features make it a versatile intermediate for drug discovery and material science applications. Ongoing research suggests that this compound has great potential as a therapeutic agent, particularly in treating inflammation-related diseases such as cancer. As our understanding of its properties continues to grow,1-(2-methylphenyl)- piperidinedione will undoubtedly play an important role in advancing scientific knowledge and developing new treatments for human diseases.